Cas no 23380-06-5 (1H-1,4,7-Triazonine-2,5,8(9H)-trione, tetrahydro-1,4,7-trimethyl-)

• Product Name: 1H-1,4,7-Triazonine-2,5,8(9H)-trione, tetrahydro-1,4,7-trimethyl-
• CAS No: 23380-06-5
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 1414284
• PubChem ID: 71358039
• Update Time: 2025-04-20

1H-1,4,7-Triazonine-2,5,8(9H)-trione, tetrahydro-1,4,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4,7-Triazonine-2,5,8(9H)-trione, tetrahydro-1,4,7-trimethyl-
• 1,4,7-trimethyl-1,4,7-triazonane-2,5,8-trione
• 23380-06-5
• DTXSID00782071

• Inchi： 1S/C9H15N3O3/c1-10-4-8(14)12(3)6-9(15)11(2)5-7(10)13/h4-6H2,1-3H3
• InChI Key： NYOMGJJEWQWXHY-UHFFFAOYSA-N
• SMILES： O=C1CN(C)C(CN(C)C(CN1C)=O)=O

Computed Properties

• Exact Mass: 213.11145
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• PSA: 60.93